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Introduction
2-(N-morpholino)ethanesulfonic acid (MES) is a zwitterionic buffer that is widely used in

biochemistry, molecular biology, and cell culture.[1][2] Developed by Norman Good and

colleagues, it is one of the "Good's buffers," which are valued for their compatibility with

biological systems.[3] Key characteristics of MES include a pKa of approximately 6.15 at 20°C,

high solubility in water, and minimal solubility in most organic solvents.[4][5] This buffer is

particularly useful for maintaining a stable pH in the range of 5.5 to 6.7.[6] Its utility extends to

various applications, including electrophoresis, protein purification, and as a component in cell

culture media.[3] Understanding the solubility of MES hydrate, the common commercially

available form, in water and other solvents is critical for its effective use in research and drug

development.

This technical guide provides a comprehensive overview of the solubility of MES hydrate,

presenting quantitative data, detailed experimental protocols, and visual workflows to aid

researchers in their experimental design and execution.

Data Presentation: Solubility of MES Hydrate
The solubility of MES hydrate has been determined in various solvents, with a primary focus

on aqueous solutions due to its application as a biological buffer. The following tables

summarize the available quantitative data.
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Table 1: Solubility of MES Hydrate in Aqueous Solutions
Solvent Temperature (°C) Solubility Citation(s)

Water 20 0.5 M [7][8]

Water 0 ~0.65 M [3][5]

Water 20 335.3 g/L

Water Not Specified ≥ 100 mg/mL

Water Not Specified Very soluble [9]

Table 2: Solubility of MES in Aqueous Ethanol Solutions
at 298.15 K (25°C)

Mass Fraction of Ethanol
Mole Fraction of MES
(x_MES)

Solubility ( g/100g of
solvent)

0.0 0.0202 11.2

0.1 0.0139 7.3

0.2 0.0093 4.6

0.3 0.0062 2.9

0.4 0.0041 1.8

0.5 0.0026 1.1

0.6 0.0016 0.6

0.7 0.0009 0.3

0.8 0.0004 0.1

0.9 0.0001 < 0.1

1.0 0.0000 Insoluble

Data adapted from Ma, et al. (2018).
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Table 3: Solubility of MES Hydrate in Other Solvents
Solvent

Temperature
(°C)

Solubility Notes Citation(s)

Dimethyl

Sulfoxide

(DMSO)

Not Specified 8.75 mg/mL

Ultrasonic and

warming and

heat to 60°C

required.

Organic Solvents

(general)
Not Specified Minimal/Limited

MES is designed

to have low

solubility in

organic solvents.

[4]

Methanol Not Specified Insoluble

Based on the

trend in aqueous

ethanol

solutions.

[10]

Experimental Protocols
Protocol 1: Determination of MES Solubility in Aqueous-
Organic Mixtures by Density Measurement
This protocol is based on the methodology described by Ma, et al. (2018) for determining the

solubility of MES in aqueous ethanol solutions.

1. Materials:

MES monohydrate (purity ≥ 99.5%)

Ethanol (analytical grade)

Deionized water

Vibrating-tube digital densimeter

Thermostatic water bath (accuracy ± 0.01 K)
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Analytical balance (precision ± 0.0001 g)

Magnetic stirrer

2. Procedure:

Prepare a series of aqueous ethanol solutions with varying mass fractions of ethanol (e.g.,

0.1, 0.2, 0.3, etc.).

Calibrate the vibrating-tube digital densimeter with deionized water and dry air at 298.15 K.

For each aqueous ethanol solution, prepare a series of MES solutions with increasing

concentrations.

Measure the density of each prepared MES solution using the vibrating-tube digital

densimeter maintained at 298.15 K by the thermostatic water bath.

Plot the density of the MES solutions as a function of their molality for each specific aqueous

ethanol solvent composition.

The point where the density of the solution no longer increases linearly with increasing

amounts of added MES corresponds to the saturation point. This is because any additional

solid MES will not dissolve and will not contribute to the density of the liquid phase.

The concentration at this saturation point is the solubility of MES in that particular aqueous

ethanol mixture.

Repeat the procedure for all prepared aqueous ethanol solutions to determine the solubility

curve.

Protocol 2: General Shake-Flask Method for Equilibrium
Solubility Determination
This is a widely recognized method for determining the equilibrium solubility of a compound in a

specific solvent.

1. Materials:
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MES hydrate

Solvent of interest (e.g., water, ethanol, methanol, DMSO)

Glass vials with screw caps

Orbital shaker or rotator with temperature control

Analytical balance

Filtration device (e.g., syringe filters with appropriate membrane)

Analytical instrument for concentration measurement (e.g., HPLC-UV, UV-Vis

spectrophotometer, or gravimetric analysis)

2. Procedure:

Add an excess amount of MES hydrate to a glass vial. The excess solid should be clearly

visible.

Add a known volume or mass of the solvent to the vial.

Securely cap the vial to prevent solvent evaporation.

Place the vial in an orbital shaker or rotator set to a constant temperature (e.g., 25°C) and

agitate at a constant speed. The agitation should be sufficient to keep the solid suspended

but not so vigorous as to cause particle size reduction.

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours). The time required

to reach equilibrium should be determined experimentally by taking measurements at

different time points until the concentration in the solution remains constant.

After equilibration, stop the agitation and allow the excess solid to settle.

Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the sample through a syringe filter compatible with the solvent to remove

any undissolved solid particles.
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Dilute the filtered sample as necessary to bring the concentration within the linear range of

the analytical method.

Analyze the concentration of MES in the diluted sample using a pre-validated analytical

method.

Calculate the original concentration in the saturated solution to determine the solubility.

Perform the experiment in triplicate for each solvent.

Mandatory Visualizations
Experimental Workflow for Solubility Determination
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General Workflow for Solubility Determination
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Caption: A flowchart illustrating the key steps in determining the solubility of a solid compound.
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Logical Relationship of Factors Affecting MES Hydrate
Solubility

Factors Influencing MES Hydrate Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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